Cas no 2094842-05-2 (N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide)

• Product name: N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide
• CAS No: 2094842-05-2
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6313247
• PubChem ID: 121582124

N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide
• Z2285377899
• 2094842-05-2
• EN300-26576938
• AKOS033849980

• Inchi： InChI=1S/C16H21NO3/c1-2-16(18)17(14-8-11-19-12-9-14)10-13-20-15-6-4-3-5-7-15/h2-7,14H,1,8-13H2
• InChI Key： VFIKUNTZWLDTTP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(C=C)=O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Additional information on N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide

Comprehensive Overview of N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide (CAS No. 2094842-05-2)

In the realm of organic chemistry and pharmaceutical research, N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide (CAS No. 2094842-05-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is increasingly studied for its potential applications in drug discovery and material science. The compound's oxan-4-yl and phenoxyethyl moieties contribute to its distinct physicochemical properties, making it a valuable candidate for further exploration.

The growing demand for novel bioactive molecules has placed N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide under the spotlight. Researchers are particularly intrigued by its prop-2-enamide group, which is known to participate in various chemical reactions, including polymerization and cross-linking. This attribute opens doors to potential applications in polymer chemistry and biomedical engineering. Moreover, the compound's CAS No. 2094842-05-2 serves as a critical identifier in global chemical databases, facilitating streamlined research and development processes.

Recent trends in scientific literature highlight the compound's relevance in addressing contemporary challenges such as sustainable synthesis and green chemistry. The oxan-4-yl ring, a tetrahydropyran derivative, is often associated with enhanced metabolic stability in drug-like molecules. This has led to increased searches for "N-(oxan-4-yl) derivatives" and "prop-2-enamide applications" across academic and industrial platforms. The compound's structural versatility aligns with the current focus on modular and scalable synthetic routes.

From a pharmacological perspective, the phenoxyethyl segment in N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide is noteworthy. This moiety is frequently encountered in compounds exhibiting CNS activity, sparking interest in neuropharmacology research. While the exact biological profile of CAS No. 2094842-05-2 remains under investigation, its structural analogs have demonstrated interactions with various receptor systems. This has generated considerable online queries regarding "phenoxyethyl-based bioactive compounds" and "oxan-4-yl medicinal chemistry".

The synthetic accessibility of N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide adds to its appeal in chemical research. Modern optimization techniques, including flow chemistry and catalytic methods, are being explored to improve its production efficiency. These developments correspond with the increasing search volume for "sustainable amide synthesis" and "heterocyclic compound manufacturing". The compound's CAS No. 2094842-05-2 frequently appears in patent literature, indicating its potential commercial value in various chemical sectors.

Analytical characterization of N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide presents interesting challenges and opportunities for method development. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to study this compound, reflecting the broader scientific community's interest in "amide compound analysis" and "heterocyclic structure elucidation". The presence of both aromatic and aliphatic systems in its structure makes it an excellent subject for spectroscopic studies.

In material science applications, the prop-2-enamide functionality of CAS No. 2094842-05-2 offers possibilities for creating functional polymers with tailored properties. This aligns with current research trends focusing on "smart polymeric materials" and "reactive monomer design". The compound's ability to participate in radical polymerization reactions while maintaining the structural benefits of its oxan-4-yl and phenoxyethyl components makes it particularly intriguing for specialty material development.

As research into N-(oxan-4-yl)-N-(2-phenoxyethyl)prop-2-enamide progresses, its potential in various interdisciplinary applications continues to unfold. The compound represents an excellent example of how strategic molecular design can yield substances with diverse functionality. With ongoing investigations into its properties and applications, CAS No. 2094842-05-2 is poised to remain a subject of active research in both academic and industrial settings for years to come.